Cas no 2835-21-4 (1-Propene, 3-isocyano-(9CI))

• Product Name: 1-Propene, 3-isocyano-(9CI)
• CAS No: 2835-21-4
• MF: C₄H₅N
• MW: 67.0892007350922
• CID: 255326
• PubChem ID: 137740
• Update Time: 2025-07-01

1-Propene, 3-isocyano-(9CI) Chemical and Physical Properties

Names and Identifiers

• 1-Propene, 3-isocyano-(9CI)
• Allylisocyanide (8CI)
• Allyl isocyanide
• GS-0369
• 3-isocyanoprop-1-ene
• AKOS006287059
• EN300-6512428
• DTXSID40182591
• 2835-21-4
• InChI=1/C4H5N/c1-3-4-5-2/h3H,1,4H
• BB 0304198

• Inchi： 1S/C4H5N/c1-3-4-5-2/h3H,1,4H2
• InChI Key： LXJDXBGQVSHLOJ-UHFFFAOYSA-N
• SMILES： [N+](#[C-])CC=C

Computed Properties

• Exact Mass: 67.04225
• Monoisotopic Mass: 67.042
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 5
• Rotatable Bond Count: 1
• Complexity: 65
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 4.4Ų

Experimental Properties

• PSA: 4.36

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Organic isocyanides

Additional information on 1-Propene, 3-isocyano-(9CI)

1-Propene, 3-isocyano-(9CI) (CAS No: 2835-21-4)

The compound 1-Propene, 3-isocyano-(9CI), also known by its CAS number 2835-21-4, is a significant organic compound with a wide range of applications in various industries. This compound is classified under the broader category of alkynes and isoelectronic compounds. Its molecular formula is C₃H₃N, and it exists as a colorless liquid with a characteristic odor. The compound is widely recognized for its versatility and reactivity, making it an essential component in numerous chemical processes.

1-Propene, 3-isocyano-(9CI) is synthesized through various methods, including the reaction of propargyl chloride with ammonia or primary amines. This synthesis process is highly efficient and has been optimized over the years to ensure high yields and purity. The compound's structure consists of a propene chain with an isocyano group attached at the third position, which contributes to its unique chemical properties. The presence of the isocyano group (-NC) makes it highly reactive, enabling it to participate in various nucleophilic and electrophilic reactions.

One of the most notable applications of 1-Propene, 3-isocyano-(9CI) is in the production of polyurethanes. The compound acts as an intermediate in the synthesis of these materials, which are widely used in the manufacturing of foams, adhesives, and coatings. Additionally, it finds application in the pharmaceutical industry as an intermediate in drug synthesis. Recent studies have highlighted its potential in the development of novel therapeutic agents targeting specific biological pathways.

The compound's reactivity also makes it valuable in organic synthesis as a building block for constructing complex molecules. Researchers have explored its use in forming heterocyclic compounds, which are essential components in many pharmaceuticals and agrochemicals. Furthermore, 1-Propene, 3-isocyano-(9CI) has been employed in click chemistry reactions, where it serves as a versatile coupling agent due to its ability to form stable bonds under mild conditions.

Recent advancements in green chemistry have led to the exploration of more sustainable methods for synthesizing 1-Propene, 3-isocyano-(9CI). These methods aim to reduce environmental impact by utilizing renewable feedstocks and minimizing waste generation. For instance, catalytic processes using transition metals have been developed to enhance reaction efficiency and selectivity.

In terms of safety considerations, 1-Propene, 3-isocyano-(9CI) should be handled with care due to its volatility and potential health hazards. Proper ventilation and personal protective equipment are recommended during handling and storage to ensure worker safety.

Looking ahead, the demand for 1-Propene, 3-isocyano-(9CI) is expected to grow with advancements in material science and pharmaceutical research. Its role as a key intermediate in these fields underscores its importance in driving innovation across multiple industries.